Cas no 1638760-39-0 (5-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine)

5-Iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound featuring a pyrrolopyridine core substituted with an iodine atom at the 5-position and a methyl group at the 4-position. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The iodine moiety enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient derivatization. The methyl group contributes to steric and electronic modulation, influencing binding affinity in bioactive molecules. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for constructing complex nitrogen-containing scaffolds. Suitable for research and industrial use, it is typically handled under inert conditions to preserve integrity.

5-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine structure

1638760-39-0 structure

Product Name:5-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine

CAS No:1638760-39-0

MF:C₈H₇IN₂

MW:258.059053659439

CID:5692866

PubChem ID:130121031

Update Time:2026-03-11

5-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 5-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine
- 1638760-39-0
- D96677
- SCHEMBL24630814
- Inchi： 1S/C8H7IN2/c1-5-6-2-3-10-8(6)11-4-7(5)9/h2-4H,1H3,(H,10,11)
- InChI Key： AXOCBMNRBIPJHB-UHFFFAOYSA-N
- SMILES： IC1=CN=C2C(C=CN2)=C1C

Computed Properties

Exact Mass: 257.96540g/mol
Monoisotopic Mass: 257.96540g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 28.7Å²

5-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1096688-100mg	5-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine	1638760-39-0	97%	100mg	$355	2024-07-21
eNovation Chemicals LLC	Y1096688-250MG	5-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine	1638760-39-0	97%	250mg	$530	2024-07-21
eNovation Chemicals LLC	Y1096688-500MG	5-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine	1638760-39-0	97%	500mg	$710	2024-07-21
eNovation Chemicals LLC	Y1096688-1G	5-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine	1638760-39-0	97%	1g	$885	2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ1423-100MG	5-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine	1638760-39-0	97%	100MG	￥ 1,359.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ1423-250MG	5-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine	1638760-39-0	97%	250MG	￥ 2,178.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ1423-500MG	5-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine	1638760-39-0	97%	500MG	￥ 3,630.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ1423-1G	5-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine	1638760-39-0	97%	1g	￥ 5,438.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ1423-5G	5-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine	1638760-39-0	97%	5g	￥ 16,315.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ1423-100mg	5-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine	1638760-39-0	97%	100mg	￥1358.0	2024-04-23